Cas no 753485-39-1 (4-Piperidinone,1-[[2-[2-(acetyloxy)ethyl]-2,3-dihydro-4-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]quinolin-8-yl]sulfonyl]-)

• Product name: 4-Piperidinone,1-[[2-[2-(acetyloxy)ethyl]-2,3-dihydro-4-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]quinolin-8-yl]sulfonyl]-
• CAS No: 753485-39-1
• MF: C₂₁H₂₁N₃O₇S
• MW: 459.47234416008
• CID: 1773365

4-Piperidinone,1-[[2-[2-(acetyloxy)ethyl]-2,3-dihydro-4-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]quinolin-8-yl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone,1-[[2-[2-(acetyloxy)ethyl]-2,3-dihydro-4-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]quinolin-8-yl]sulfonyl]-
• 1H-Pyrrolo[3,4-c]quinoline-1,3(2H)-dione, 2-[2-(acetyloxy)ethyl]-4-methyl-8-[(4-oxo-1-piperidinyl)sulfonyl]-

• Inchi： 1S/C21H21N3O7S/c1-12-18-19(21(28)24(20(18)27)9-10-31-13(2)25)16-11-15(3-4-17(16)22-12)32(29,30)23-7-5-14(26)6-8-23/h3-4,11H,5-10H2,1-2H3
• InChI Key： JVNQSZSPMQNJMI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(S(N3CCC(=O)CC3)(=O)=O)=CC=2)C2C(=O)N(CCOC(C)=O)C(=O)C=2C=1C

Computed Properties

• Exact Mass: 459.11013

Experimental Properties

• Density: 1.472±0.06 g/cm3(Predicted)
• Boiling Point: 690.6±65.0 °C(Predicted)
• PSA: 131.02
• pka: 1.87±0.20(Predicted)